Cas no 75887-54-6 (Artemotil)

Artemotil Properties

Names and Identifiers

• Arteether
• 10-Ethoxydecahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin
• (+)-Arteether
• Areether
• ARPRINOCID
• Artemotil
• SM-22
• SM-227
• Unii-xgl7gfb9yi
• β-Arteether
• Dihydroartemisinin ethyl ether
• Artemotil [INN]
• SM 227
• Artemotil (INN)
• beta arteether
• ethoxy(trimethyl)[?]
• DTXCID7031610
• ARTEETHER [WHO-IP]
• ARTEMOTIL [MART.]
• (1R,4S,5R,8S,9R,10S,12R,13R)-10-ethoxy-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo(10.3.1.0^(4,13).0^(8,13))hexadecane
• CHEMBL301267
• Artemotilum
• DB13851
• Beta-Arteether
• ARTEMOTIL (MART.)
• alpha,beta Arteether
• (1R,4S,5R,8S,9R,10S,12R,13R)-10-ethoxy-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecane
• HY-B0770
• s3889
• GTPL9958
• 75887-54-6
• BCP28298
• BDBM50426305
• NS00070387
• ARTEMOTILUM [WHO-IP LATIN]
• BRD-K96006160-001-01-1
• ARTEMOTIL [WHO-IP]
• AS-15038
• XGL7GFB9YI
• beta-Dihydroartemisinin ethyl ether
• ARTEETHER [MI]
• MFCD00869355
• SCHEMBL17156474
• AKOS022185297
• CHEBI:135335
• (1R,4S,5R,8S,9R,10S,12R,13R)-10-ethoxy-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo(10.3.1.04,13.08,13)hexadecane
• E MAL
• BRD-K96006160-001-02-9
• artether
• (1R,4S,5R,8S,9R,10S,12R,13R)-10-ethoxy-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.0^{4,13}.0^{8,13}]hexadecane
• UNII-XGL7GFB9YI
• CCG-267602
• (3R,5aS,6R,8aS,9R,10S,12R,12aR)-10-Ethoxydecahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin
• CS-5561
• EN300-19768153
• artemotilo
• NSC-665971
• (3R,5aS,6R,8aS,9R,10S,12R,12aR)-10-Ethoxy-3,6,9-trimethyldecahydro-3H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromene
• ARTEMOTIL [WHO-DD]
• .beta.-arteether
• 109716-83-8
• P01BE04
• 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin, 10-ethoxydecahydro-3,6,9-trimethyl-, (3S-(3alpha,5alpha,6alpha,8aalpha,9beta,10beta,12beta,12aalpha))-
• .BETA.-ARTEETHER [WHO-IP]
• NSC 665971
• Artecef
• 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin, decahydro-10-ethoxy-3,6,9-trimethyl-, (3R-(3alpha,5abeta,6beta,8abeta,9alpha,10alpha,12beta,12aR*))-
• +Expand

• MDL： MFCD00869355
• InChIKey： NLYNIRQVMRLPIQ-BVCZABNKSA-N
• Inchi： 1S/C17H28O5/c1-5-18-14-11(3)13-7-6-10(2)12-8-9-16(4)20-15(19-14)17(12,13)22-21-16/h10-15H,5-9H2,1-4H3/t10-,11-,12+,13+,14+,15-,16?,17-/m1/s1
• SMILES： O1[C@@]23[C@]4([H])O[C@@]([H])([C@]([H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])C(C([H])([H])[H])(O1)O4)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 312.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 312.19367399 g/mol
• Heavy Atom Count: 22
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2
• Molecular Weight: 312.4

Experimental Properties

• LogP: 3.23090
• PSA: 46.15000
• Refractive Index: 1.516
• Boiling Point: 372.4°C at 760 mmHg
• Melting Point: 80-82°C
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: White crystalline solid.
• Specific Rotation: +145 ~ +155° (c=1.0,in CHCl3)
• Density: Not available

Related Categories

• Flavonoids